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Compound of Interest

Compound Name: Methyl 6-bromohexanoate

Cat. No.: B076898 Get Quote

An In-depth Technical Guide to Methyl 6-bromohexanoate

This guide provides a comprehensive overview of the chemical and physical properties of

methyl 6-bromohexanoate, tailored for researchers, scientists, and professionals in the field

of drug development.

Chemical Identity and Properties
Methyl 6-bromohexanoate is a halogenated fatty acid ester. It is a valuable building block in

organic synthesis, particularly in the pharmaceutical industry for the development of novel

therapeutic agents.

Quantitative Data Summary
The key quantitative properties of methyl 6-bromohexanoate are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C7H13BrO2 [1][2][3][4][5]

Molecular Weight 209.08 g/mol [1][2][3][4][5]

CAS Number 14273-90-6 [2][3][4][5]

Appearance
Clear colorless to pale yellow

liquid
[3][6]

Density 1.316 g/mL [3]

Boiling Point 150°C at 50 mmHg [3][6]

Flash Point 106.8 °C [3][6]

Refractive Index 1.459 - 1.465 [3][5]

Experimental Protocols
A representative method for the synthesis of methyl 6-bromohexanoate is the Fischer

esterification of 6-bromohexanoic acid.

Synthesis of Methyl 6-bromohexanoate
Objective: To synthesize methyl 6-bromohexanoate from 6-bromohexanoic acid and

methanol using an acid catalyst.

Materials:

6-bromohexanoic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)
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Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 6-bromohexanoic acid in an excess of anhydrous methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in a suitable organic solvent, such as diethyl ether.

Transfer the solution to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude methyl 6-bromohexanoate.

The crude product can be further purified by vacuum distillation.

Logical Relationship of Compound Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b076898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical flow from the compound's name to its detailed

chemical and physical properties.

Methyl 6-bromohexanoate: From Name to Properties

Methyl 6-bromohexanoate

Chemical Formula
C7H13BrO2

is represented by

Molecular Weight
209.08 g/mol

has a

Physical Properties Spectroscopic Data Applications

Appearance: Clear Liquid Boiling Point: 150°C/50mmHg Density: 1.316 g/mL NMR, IR, Mass Spec Organic Synthesis
Drug Development

Click to download full resolution via product page

Caption: Logical flow of Methyl 6-bromohexanoate information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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